![molecular formula O2Sr B074079 Strontium peroxide CAS No. 1314-18-7](/img/structure/B74079.png)
Strontium peroxide
Overview
Description
Strontium peroxide is a chemical compound that consists of two strontium atoms and two oxygen atoms. It has a molecular formula of SrO2 and is a white powder that is highly reactive. This compound is commonly used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Nuclear Waste Management : SrO2 is studied for its potential in sorbing strontium, particularly Strontium-90, a significant radioactive isotope. Research indicates that compounds like uranyl peroxide have a high sorption capacity for radionuclides like strontium, which is crucial for nuclear waste management (Sureda et al., 2010).
Material Science and Catalysis : Strontium titanate, related to SrO2, is extensively studied for its applications in photocatalysis and as a substrate in the growth of functional oxides. Research into the surface chemistry of strontium titanate is crucial for understanding fundamental processes in these applications (Guhl, 2010).
Photocatalytic Degradation of Pollutants : Nano-strontium titanate, closely associated with SrO2, has been investigated for its high photocatalytic activity in degrading pollutants like azo dyes in aqueous solutions under UV irradiation (Karimi et al., 2014).
Biological and Environmental Studies : Strontium isotopes, including those derived from SrO2, are used as tracers in ecosystem studies, including chemical weathering, soil genesis, and tracing the source of cations in plants (Capo et al., 1998).
Bone Tissue Engineering : A study developed a strontium peroxide-loaded scaffold system for bone tissue engineering. The release of Sr2+ from SrO2 stimulates the proliferation of osteoblasts and suppresses osteoclast formation, making it a potential material for bone defect reconstruction (Lin & Huang, 2022).
Geochemical Studies : SrO2 is used in geochemical studies, particularly in strontium isotope mapping, which is crucial for understanding biological and environmental processes (Holt et al., 2021).
Medical Applications : Research on strontium isotopes, including those from SrO2, highlights their use in medical applications and as analytical tools in various biological sciences (Coelho et al., 2017).
Mechanism of Action
Target of Action
Strontium peroxide (SrO2) is an inorganic compound that primarily targets bone tissue . It has a unique mechanism of action where it simultaneously promotes osteoblast function and inhibits osteoclast function . This dual-action mechanism makes it a potential therapeutic agent for bone repair and regeneration .
Mode of Action
The mode of action of this compound is centered around its similarity to calcium . It is believed that this compound can replace calcium in various biological processes due to their chemical similarities . In bone tissue, this compound promotes the function of osteoblasts (cells responsible for bone formation) and inhibits the function of osteoclasts (cells responsible for bone resorption), thereby contributing to bone health .
Biochemical Pathways
This compound affects the biochemical pathways involved in bone metabolism . By promoting osteoblast function and inhibiting osteoclast function, it influences the balance between bone formation and resorption . This can lead to an overall increase in bone mass and strength .
Pharmacokinetics
It is known that strontium, like calcium, can be incorporated into bone tissue . More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are primarily observed in bone tissue. It enhances bone growth, osseointegration, and bone healing at the bone-implant interface . Moreover, this compound has been shown to exhibit remarkable photocatalytic activity, leading to the rapid degradation of organic and pharmaceutical pollutants .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its photocatalytic activity is responsive to dual-light conditions (UV and sunlight irradiation) . Furthermore, the performance of this compound can be affected by pollutant concentration, photocatalyst quantity, and light sources .
Safety and Hazards
Future Directions
Strontium-based nanoparticles, including strontium peroxide, have gained interest in the field of medicine and dentistry due to their similar properties with calcium . They exhibit antimicrobial ability and are efficient in the removal of toxic contaminants from industrial wastewater . They are also used in targeted drug delivery and can elicit a prolonged immune response . Future research directions include exploring the wide application of strontium nanoparticles in several fields of medicine and environmental sciences .
Biochemical Analysis
Biochemical Properties
Strontium peroxide, like other peroxides, is characterized by strong oxidizing properties
Cellular Effects
Strontium-based nanoparticles, which may include this compound, have been found to have effects on various types of cells . For example, they have been used in targeted drug delivery and can elicit a prolonged immune response
Molecular Mechanism
It is known that this compound is produced by passing oxygen over heated strontium oxide . Upon heating in the absence of O2, it degrades to SrO and O2 .
Dosage Effects in Animal Models
Strontium-based nanoparticles have been studied for their effects on bone structure in mice .
properties
IUPAC Name |
strontium;peroxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/O2.Sr/c1-2;/q-2;+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHCGLDSRFKGERO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][O-].[Sr+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SrO2, O2Sr | |
Record name | STRONTIUM PEROXIDE | |
Source | CAMEO Chemicals | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Strontium peroxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Strontium_peroxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Strontium peroxide appears as a white powder. Insoluble in water and slowly decomposed by water. Noncombustible, but accelerates the burning of combustible material., White powder; [HSDB] | |
Record name | STRONTIUM PEROXIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/1542 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Strontium peroxide | |
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Solubility |
Very sol in alcohol, ammonium chloride; insoluble in acetone, Soluble in ammonium chloride solution and alcohol; decomposes in hot water; slightly soluble in cold water | |
Record name | STRONTIUM PEROXIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/788 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
4.78 g/cu-cm, DENSITY: 1.951; LOSES 8 H2O AT 100 °C & DECOMP WHEN HEATED TO HIGHER TEMP | |
Record name | STRONTIUM PEROXIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/788 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
WHITE POWDER | |
CAS RN |
1314-18-7 | |
Record name | STRONTIUM PEROXIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/1542 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Strontium peroxide | |
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Record name | Strontium peroxide | |
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Record name | Strontium peroxide (Sr(O2)) | |
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Record name | Strontium peroxide | |
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Record name | STRONTIUM PEROXIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/788 | |
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Melting Point |
215 °C (DECOMP) | |
Record name | STRONTIUM PEROXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/788 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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